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Compound of Interest

Compound Name: ONO-RS-082

Cat. No.: B1663043 Get Quote

ONO-RS-082 Technical Support Center
This guide provides researchers, scientists, and drug development professionals with essential

information on the light sensitivity and proper storage conditions for ONO-RS-082. Adherence

to these guidelines is critical for ensuring the compound's stability and the reproducibility of

experimental results.

Summary of Storage and Stability
Proper storage is crucial for maintaining the integrity of ONO-RS-082. The following table

summarizes the recommended storage conditions for both the solid compound and its

solutions based on available data.
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Form
Storage
Temperature

Duration Notes

Solid (Powder) -20°C ≥ 4 years[1]

Store in the dark,

under desiccating

conditions.[2]

Room Temperature Not specified

One supplier suggests

room temperature

storage.[3]

Solution in DMSO -20°C 1 to 3 months[1][4]

Prepare aliquots to

avoid repeated freeze-

thaw cycles.[4][5]

-80°C 6 months[4][5]

Recommended for

longer-term storage of

stock solutions.[4][5]

4°C 2 weeks[5]
Only for very short-

term storage.

Solution in Ethanol -20°C Up to 3 months[1]
Ensure the vial is

tightly sealed.

Frequently Asked Questions (FAQs)
Q1: Is ONO-RS-082 light sensitive?

A1: Yes, ONO-RS-082 is reported to be light sensitive.[2] It is crucial to protect the compound

from light to prevent potential degradation and loss of activity. One supplier explicitly

recommends storing it in the dark.[2] A safety data sheet also advises keeping the compound

away from direct sunlight.[6]

Q2: How should I handle ONO-RS-082 in the laboratory to minimize light exposure?

A2: To minimize light exposure, it is recommended to work with ONO-RS-082 under subdued

ambient light. When weighing the solid compound or preparing solutions, avoid direct, bright
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overhead lighting. Use amber glass vials or wrap clear vials in aluminum foil to protect stock

solutions from light during storage and handling on the lab bench.

Q3: What are the recommended storage conditions for solid ONO-RS-082?

A3: For long-term storage, it is recommended to store solid ONO-RS-082 at -20°C.[1][7] Under

these conditions, the compound is stable for at least four years.[1] It is also advised to store it

under desiccating conditions.[2] While one supplier suggests room temperature storage,

storing it at -20°C is the more common recommendation for ensuring long-term stability.[3]

Q4: How should I prepare and store stock solutions of ONO-RS-082?

A4: ONO-RS-082 is soluble in DMSO and ethanol.[1][2] For stock solutions in DMSO, storage

at -80°C is recommended for up to 6 months, while storage at -20°C is suitable for up to one

month.[4][5] For solutions in ethanol, storage at -20°C is reported to be stable for up to 3

months.[1] It is best practice to prepare small aliquots to avoid repeated freeze-thaw cycles,

which can degrade the compound.[4][5] Before use, allow the vial to equilibrate to room

temperature for at least one hour.[5]

Q5: I see different stability information for stock solutions from different suppliers. Which

guidelines should I follow?

A5: It is common for different suppliers to provide slightly different stability data. To ensure the

best results, it is recommended to follow the most conservative guidelines. For stock solutions

in DMSO, storing at -80°C for up to 6 months is the safest option for long-term storage.[4][5] If

-80°C storage is not available, storing at -20°C and using the solution within one month is a

reliable alternative.[4] Always refer to the product-specific information provided by the supplier

from whom you purchased the compound.

Troubleshooting Guide
Q1: My experiment with ONO-RS-082 shows reduced or no inhibitory activity. Could this be

due to improper storage or handling?

A1: Yes, a loss of activity can be a strong indicator of compound degradation. Several factors

related to storage and handling could be the cause:
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Light Exposure: If the solid compound or its solutions were exposed to light for extended

periods, it may have degraded.

Improper Storage Temperature: Storing the compound or its solutions at temperatures higher

than recommended can lead to instability.

Repeated Freeze-Thaw Cycles: Multiple freeze-thaw cycles of a stock solution can cause

the compound to degrade.

Age of the Solution: If the stock solution has been stored for longer than the recommended

duration, it may have lost its potency.

To troubleshoot, it is recommended to prepare a fresh stock solution from the solid compound,

ensuring all handling steps are performed with protection from light, and then repeat the

experiment.

Q2: I accidentally left my stock solution of ONO-RS-082 on the lab bench at room temperature

for several hours. Is it still usable?

A2: The stability of ONO-RS-082 in solution at room temperature for extended periods is not

well-documented. Given its light sensitivity and the general recommendation for cold storage,

there is a risk of degradation. To avoid compromising your experimental results, it is safest to

discard the solution that was left out and prepare a fresh working solution from a properly

stored, frozen aliquot.

Experimental Protocols
Protocol for Preparation of a 10 mM Stock Solution in DMSO

Preparation: Before opening the vial of solid ONO-RS-082, allow it to equilibrate to room

temperature for at least 30-60 minutes to prevent condensation.[5]

Weighing: In a room with subdued lighting, weigh the desired amount of ONO-RS-082
powder.

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder to achieve a 10

mM concentration. For example, to prepare 1 ml of a 10 mM stock solution, dissolve 3.72 mg
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of ONO-RS-082 (molecular weight: 371.86 g/mol ) in 1 ml of DMSO.

Vortexing: Vortex the solution until the compound is completely dissolved. Gentle warming

may be required to achieve full solubility.[2]

Aliquoting and Storage: Dispense the stock solution into small-volume, amber glass vials or

clear vials wrapped in aluminum foil. Store the aliquots at -80°C for long-term storage (up to

6 months) or at -20°C for shorter-term storage (up to 1 month).[4][5]
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Caption: Recommended workflow for handling ONO-RS-082.
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No ONO-RS-082 Activity
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Caption: Troubleshooting decision tree for ONO-RS-082.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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